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Compound of Interest

Compound Name: ABC34

Cat. No.: B593633

For Researchers, Scientists, and Drug Development Professionals

Introduction

ABC34 is a putative ATP-binding cassette (ABC) transporter protein, a family of
transmembrane proteins that utilize ATP hydrolysis to transport a wide variety of substrates
across cellular membranes. Dysregulation of ABC transporters is implicated in various
diseases, including cancer multidrug resistance and cystic fibrosis. This application note
provides a detailed protocol for the immunoprecipitation of ABC34, enabling researchers to
study its expression, interactions, and role in cellular signaling pathways. The high specificity of
the anti-ABC34 antibody makes it an invaluable tool for isolating ABC34 and its binding
partners from complex biological mixtures.[1]
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Product Name Anti-ABC34 Antibody
Cat. No. ABC34-1P-001

Host Species Rabbit

Isotype 19G

Synthetic peptide corresponding to the C-

Immunogen . .
terminal domain of human ABC34.
o Human ABC34. Does not cross-react with other
Specificity
ABC transporters.
o Immunoprecipitation (IP), Western Blotting
Applications . .
(WB), Immunohistochemistry (IHC)
Store at -20°C. Avoid repeated freeze-thaw
Storage

cycles.

Signaling Pathway of ABC Transporters

ABC transporters are involved in various signaling pathways that regulate their activity and
expression. For instance, the PI3K/Akt/mTOR pathway has been shown to influence the
expression of some ABC transporters, contributing to drug resistance in cancer cells.[1][2] The
diagram below illustrates a potential signaling cascade involving ABC34, where upstream
signals can modulate its transporter activity.
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Caption: Hypothetical signaling pathway regulating ABC34 expression.

Immunoprecipitation Experimental Workflow

The following diagram outlines the key steps for performing an immunoprecipitation experiment
using the anti-ABC34 antibody. This workflow ensures the specific capture and enrichment of

the ABC34 protein from a cell lysate.
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Caption: General workflow for ABC34 immunoprecipitation.

Detailed Experimental Protocol

This protocol is optimized for the immunoprecipitation of ABC34 from cultured human cell lines.

A. Materials and Reagents

e Anti-ABC34 Antibody

» Protein A/G magnetic beads or agarose beads[3][4]

e Cell Lysis Buffer (non-denaturing): 20 mM Tris-HCI pH 8, 137 mM NacCl, 1% NP-40, 2 mM
EDTA, with freshly added protease inhibitors.[3]

e \Wash Buffer: PBS with 0.1% Tween-20

o Elution Buffer: 0.1 M Glycine-HCI, pH 2.5

o Neutralization Buffer: 1 M Tris-HCI, pH 8.5

o SDS-PAGE sample buffer

B. Cell Lysate Preparation[5]

o Culture cells to 80-90% confluency.

e Wash cells twice with ice-cold PBS.

e Add 1 mL of ice-cold Cell Lysis Buffer to the plate.

o Scrape the cells and transfer the lysate to a microcentrifuge tube.

© 2025 BenchChem. All rights reserved.

4/8

Tech Support


https://www.benchchem.com/product/b593633?utm_src=pdf-body-img
https://www.benchchem.com/product/b593633?utm_src=pdf-body
https://www.benchchem.com/product/b593633?utm_src=pdf-body
https://www.benchchem.com/product/b593633?utm_src=pdf-body
https://docs.abcam.com/pdf/protocols/Immunoprecipitation_protocol.pdf
https://www.creative-proteomics.com/resource/protocol-for-immunoprecipitation.htm
https://docs.abcam.com/pdf/protocols/Immunoprecipitation_protocol.pdf
https://www.cellsignal.com/learn-and-support/protocols/protocol-ip-magnetic
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Incubate on ice for 30 minutes with occasional vortexing.

Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

Transfer the supernatant (clarified lysate) to a new pre-chilled tube.

Determine the protein concentration of the lysate using a standard protein assay.
C. Immunoprecipitation

e Pre-clearing (Optional but Recommended): To 500 pg - 1 mg of total protein lysate, add 20
pL of Protein A/G bead slurry. Incubate with gentle rotation for 1 hour at 4°C.[6]

o Pellet the beads by centrifugation (1,000 x g for 1 minute) or using a magnetic rack. Transfer
the supernatant to a new tube.[6]

e Antibody Incubation: Add 2-5 pg of Anti-ABC34 antibody to the pre-cleared lysate. Incubate
with gentle rotation for 2-4 hours or overnight at 4°C.[3][6]

e Immune Complex Capture: Add 30 pL of Protein A/G bead slurry to the lysate-antibody
mixture. Incubate with gentle rotation for 1-2 hours at 4°C.[4]

o Washing: Pellet the beads and discard the supernatant. Wash the beads three to five times
with 1 mL of cold Wash Buffer. After the final wash, carefully remove all residual buffer.[6]

e Elution: Resuspend the beads in 40 pL of Elution Buffer and incubate for 5-10 minutes at
room temperature.

o Pellet the beads and transfer the supernatant containing the eluted protein to a new tube
containing 5 pL of Neutralization Buffer.

o Alternatively, for Western blot analysis, resuspend the beads directly in 40 pL of 2X SDS-
PAGE sample buffer and boil for 5 minutes.[6]

Quantitative Data Summary

The following table presents typical results obtained from an immunoprecipitation experiment
using the Anti-ABC34 antibody with subsequent analysis by mass spectrometry.
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Parameter Result Method

Total Protein in Lysate 1.2mg BCA Assay

Antibody Amount 4 ug -

Eluted ABC34 Protein ~2.5 ug Qubit Protein Assay

Fold Enrichment of ABC34 > 50-fold Mass Spectrometry (LFQ)
Identified Interacting Partner Protein X Mass Spectrometry

Data are representative and may vary depending on cell type and experimental conditions.

Troubleshooting
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Issue

Possible Cause

Solution

Low or No Target Protein

Insufficient protein in lysate.

Increase the starting amount of

cell lysate.

Inefficient antibody binding.

Optimize antibody
concentration and incubation

time.

Protein degradation.

Ensure protease inhibitors are

fresh and samples are kept
cold.[4]

High Background/Non-specific
Binding

Insufficient washing.

Increase the number of wash
steps or the stringency of the
wash buffer.[7]

Non-specific antibody binding.

Perform pre-clearing of the
lysate.[5]

Beads binding non-specifically.

Block beads with BSA before
adding to the lysate.[4]

Co-elution of Antibody Chains

Elution method.

Use a cross-linking agent to
covalently attach the antibody
to the beads.

Use an elution buffer that does
not denature the antibody.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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